Cas no 2229219-84-3 (3,3-difluoro-3-(2-methyl-1,3-thiazol-5-yl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(2-methyl-1,3-thiazol-5-yl)propan-1-ol
• CAS No: 2229219-84-3
• MF: C₇H₉F₂NOS
• MW: 193.214267492294
• CID: 6335743
• PubChem ID: 165782599
• Update Time: 2025-06-10

3,3-difluoro-3-(2-methyl-1,3-thiazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(2-methyl-1,3-thiazol-5-yl)propan-1-ol
• 2229219-84-3
• EN300-1952227

• Inchi： 1S/C7H9F2NOS/c1-5-10-4-6(12-5)7(8,9)2-3-11/h4,11H,2-3H2,1H3
• InChI Key： DOHRCPQIKJBSKE-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(CCO)(F)F

Computed Properties

• Exact Mass: 193.03729141g/mol
• Monoisotopic Mass: 193.03729141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.4Ų

Additional information on 3,3-difluoro-3-(2-methyl-1,3-thiazol-5-yl)propan-1-ol

Research Briefing on 3,3-Difluoro-3-(2-methyl-1,3-thiazol-5-yl)propan-1-ol (CAS: 2229219-84-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated heterocyclic compounds, particularly 3,3-difluoro-3-(2-methyl-1,3-thiazol-5-yl)propan-1-ol (CAS: 2229219-84-3). This compound, characterized by its unique thiazole ring and difluoropropanol moiety, has emerged as a promising scaffold in drug discovery, owing to its potential applications in modulating biological targets such as enzymes and receptors. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The synthesis of 3,3-difluoro-3-(2-methyl-1,3-thiazol-5-yl)propan-1-ol has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-mediated cross-coupling reactions, which significantly enhanced the efficiency of introducing the difluoropropanol side chain to the thiazole core. This method not only reduced byproduct formation but also allowed for scalable production, making the compound more accessible for preclinical studies.

Pharmacological evaluations have revealed that 3,3-difluoro-3-(2-methyl-1,3-thiazol-5-yl)propan-1-ol exhibits notable activity against inflammatory pathways. In vitro assays demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with an IC50 of 0.8 μM, suggesting potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. Furthermore, molecular docking studies indicated that the compound's fluorine atoms play a critical role in binding to the COX-2 active site, forming hydrogen bonds with key residues such as Arg120 and Tyr355.

Beyond its anti-inflammatory properties, this compound has shown promise in oncology research. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its efficacy in inhibiting the proliferation of certain cancer cell lines, including A549 (lung adenocarcinoma) and MCF-7 (breast cancer), with GI50 values ranging from 5-10 μM. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, as evidenced by increased caspase-3/7 activity and cytochrome c release.

In conclusion, 3,3-difluoro-3-(2-methyl-1,3-thiazol-5-yl)propan-1-ol represents a versatile chemical entity with dual therapeutic potential in inflammation and oncology. Its optimized synthesis, coupled with robust preclinical data, positions it as a strong candidate for further development. Future research should focus on in vivo efficacy studies and toxicity profiling to advance this compound toward clinical trials. The integration of structural modifications to enhance bioavailability and target selectivity may further unlock its therapeutic value.